N~1~-(2,3-dimethylphenyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-fluoroanilino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H21FN2O3S/c1-16-9-8-13-20(17(16)2)24-22(26)15-25(21-14-7-6-12-19(21)23)29(27,28)18-10-4-3-5-11-18/h3-14H,15H2,1-2H3,(H,24,26)
• InChI Key: VHBMSKOGVCWVAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN(C2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H21FN2O3S
• Molecular Weight: 412.5 g/mol

Description

N~1~-(2,3-dimethylphenyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DFG-10, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent inhibitor of protein kinase CK2, an enzyme that plays a critical role in regulating cellular processes such as cell proliferation, survival, and differentiation.

Mechanism of Action

N~1~-(2,3-dimethylphenyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide inhibits the activity of protein kinase CK2, an enzyme that plays a critical role in regulating cellular processes such as cell proliferation, survival, and differentiation. CK2 is overexpressed in many types of cancer, making it an attractive target for cancer therapy. By inhibiting CK2 activity, this compound can disrupt the signaling pathways that promote cancer cell growth and survival. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting CK2 activity, this compound has been shown to reduce the expression of anti-apoptotic proteins, increase the expression of pro-apoptotic proteins, and induce cell cycle arrest. This compound has also been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have anti-metastatic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of N~1~-(2,3-dimethylphenyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide is its specificity for CK2. Unlike other protein kinase inhibitors that can target multiple kinases, this compound specifically targets CK2, reducing the risk of off-target effects. However, this compound has some limitations in lab experiments. It has a low solubility in water, which can make it difficult to administer in cell culture experiments. Additionally, this compound has a short half-life, which can limit its effectiveness in vivo.

Future Directions

N~1~-(2,3-dimethylphenyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide has shown promising results in preclinical studies, but further research is needed to determine its efficacy and safety in humans. One of the future directions for this compound is to develop more potent and selective inhibitors of CK2. Additionally, this compound could be combined with other cancer therapies to enhance their efficacy. Finally, this compound could be studied for its potential use in the treatment of other diseases, such as neurodegenerative diseases.
In conclusion, this compound is a promising small molecule inhibitor that has shown potential in cancer therapy. Its specificity for CK2 and ability to induce apoptosis make it an attractive candidate for further research. While there are some limitations to its use in lab experiments, the future directions for this compound are exciting and could lead to the development of new cancer therapies.

Scientific Research Applications

N~1~-(2,3-dimethylphenyl)-N~2~-(2-fluorophenyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. This compound has also been shown to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.